Cas no 74420-27-2 (8-Undecene-2,5-dione, 6-(phenylsulfonyl)-, (Z)-)

• Product name: 8-Undecene-2,5-dione, 6-(phenylsulfonyl)-, (Z)-
• CAS No: 74420-27-2
• MF: C₁₇H₂₂O₄S
• MW: 322.419184207916
• CID: 541072
• PubChem ID: 71403985

8-Undecene-2,5-dione, 6-(phenylsulfonyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 8-Undecene-2,5-dione, 6-(phenylsulfonyl)-, (Z)-
• 6-(benzenesulfonyl)undec-8-ene-2,5-dione
• 74420-27-2
• DTXSID70824856

• Inchi： InChI=1S/C17H22O4S/c1-3-4-6-11-17(16(19)13-12-14(2)18)22(20,21)15-9-7-5-8-10-15/h4-10,17H,3,11-13H2,1-2H3
• InChI Key： CWBKVVOZANWDHO-UHFFFAOYSA-N
• SMILES： CCC=CCC(C(=O)CCC(=O)C)S(=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 322.12388035g/mol
• Monoisotopic Mass: 322.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 2.3